Cas no 918507-88-7 (1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)-)
918507-88-7 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)-
CAS No:918507-88-7
MF:C19H14N4O2
MW:330.34006357193
CID:774017
PubChem ID:58087607
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)-
- 3-(3-nitro-benzyl)-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine
- 3-[(3-nitrophenyl)methyl]-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine
- 3-[(3-Nitrophenyl)methyl]-5-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine
- 918507-88-7
- DTXSID00728792
- FDHHDCGBQVTPKN-UHFFFAOYSA-N
- SCHEMBL856729
-
- Inchi: 1S/C19H14N4O2/c24-23(25)17-5-1-3-13(8-17)7-16-12-22-19-18(16)9-15(11-21-19)14-4-2-6-20-10-14/h1-6,8-12H,7H2,(H,21,22)
- InChI Key: FDHHDCGBQVTPKN-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)CC1=CNC2C1=CC(C1C=NC=CC=1)=CN=2)=O
Computed Properties
- Exact Mass: 330.11167570g/mol
- Monoisotopic Mass: 330.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 87.4Ų
1H-Pyrrolo[2,3-b]pyridine, 3-[(3-nitrophenyl)methyl]-5-(3-pyridinyl)- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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